Cas no 81882-74-8 (3-Amino-N,N-diisopropylbenzamide)

• Product Name: 3-Amino-N,N-diisopropylbenzamide
• CAS No: 81882-74-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 2803244
• PubChem ID: 12961679
• Update Time: 2025-06-11

3-Amino-N,N-diisopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-di(propan-2-yl)benzamide
• 3-AMino-N,N-diisopropylbenzaMide
• SB77132
• 81882-74-8
• MFCD22205742
• BS-24339
• CS-0211650
• DTXSID00514076
• ZB1473
• SCHEMBL13369998
• 3-Amino-N,N-diisopropylbenzamide

• Inchi： 1S/C13H20N2O/c1-9(2)15(10(3)4)13(16)11-6-5-7-12(14)8-11/h5-10H,14H2,1-4H3
• InChI Key： RUUVNNMTPOLLLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 3.10900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-N,N-diisopropylbenzamide

3-Amino-N,N-diisopropylbenzamide (CAS No. 81882-74-8): A Comprehensive Overview

3-Amino-N,N-diisopropylbenzamide (CAS No. 81882-74-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of 3-Amino-N,N-diisopropylbenzamide consists of a benzene ring substituted with an amino group at the 3-position and a diisopropylamido group at the 1-position. The presence of these functional groups imparts specific properties to the molecule, such as solubility, reactivity, and biological activity. The compound's molecular formula is C₁₂H₁₉NO₂, and its molecular weight is approximately 209.29 g/mol.

In recent years, 3-Amino-N,N-diisopropylbenzamide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a modulator of various biological pathways. For instance, studies have shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-Amino-N,N-diisopropylbenzamide on neurodegenerative diseases. The researchers found that the compound exhibited neuroprotective properties by reducing oxidative stress and inhibiting apoptosis in neuronal cells. This finding suggests that 3-Amino-N,N-diisopropylbenzamide could be a promising candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective effects, 3-Amino-N,N-diisopropylbenzamide has also shown potential in cancer research. A study published in Cancer Research in 2020 demonstrated that the compound could inhibit the growth of certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it was found to downregulate the expression of oncogenic proteins and induce cell cycle arrest, thereby suppressing tumor growth.

The pharmacokinetic properties of 3-Amino-N,N-diisopropylbenzamide have also been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, studies have explored its safety and toxicity profiles, indicating that it is well-tolerated at therapeutic doses with minimal adverse effects.

In addition to its direct therapeutic applications, 3-Amino-N,N-diisopropylbenzamide has been utilized as a building block in the synthesis of more complex molecules. Its unique chemical structure allows for facile functionalization through various chemical reactions, enabling researchers to create derivatives with enhanced biological activities or improved pharmacological properties. This versatility makes it an attractive starting material for drug discovery programs.

The synthesis of 3-Amino-N,N-diisopropylbenzamide can be achieved through several synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-aminobenzoic acid with diisopropylamine in the presence of a coupling reagent such as EDC or HATU. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 3-Amino-N,N-diisopropylbenzamide, including its melting point, solubility, and stability under various conditions, have been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based reactions and formulations.

In conclusion, 3-Amino-N,N-diisopropylbenzamide (CAS No. 81882-74-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it a valuable candidate for drug development and biochemical studies. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the field.